Cas no 827019-01-2 (L-Asparagine, L-histidyl-L-asparaginyl-L-histidyl-L-asparaginyl-L-histidyl-)

• Product name: L-Asparagine, L-histidyl-L-asparaginyl-L-histidyl-L-asparaginyl-L-histidyl-
• CAS No: 827019-01-2
• MF: C₃₀H₄₁N₁₅O₁₀
• MW: 771.741043806076
• CID: 686694
• PubChem ID: 71417867

L-Asparagine, L-histidyl-L-asparaginyl-L-histidyl-L-asparaginyl-L-histidyl- Chemical and Physical Properties

Names and Identifiers

• (2S)-4-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]-4-oxobutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-4-oxobutanoyl]amino]-3-
• L-Asparagine, L-histidyl-L-asparaginyl-L-histidyl-L-asparaginyl-L-histidyl-
• DTXSID60837197
• 827019-01-2
• L-Histidyl-L-asparaginyl-L-histidyl-L-asparaginyl-L-histidyl-L-asparagine

• Inchi： InChI=1S/C30H41N15O10/c31-16(1-13-7-35-10-38-13)25(49)41-19(4-22(32)46)28(52)42-17(2-14-8-36-11-39-14)26(50)44-20(5-23(33)47)29(53)43-18(3-15-9-37-12-40-15)27(51)45-21(30(54)55)6-24(34)48/h7-12,16-21H,1-6,31H2,(H2,32,46)(H2,33,47)(H2,34,48)(H,35,38)(H,36,39)(H,37,40)(H,41,49)(H,42,52)(H,43,53)(H,44,50)(H,45,51)(H,54,55)/t16-,17-,18-,19-,20-,21-/m0/s1
• InChI Key： PDQWBDVLFSXLAP-PXQJOHHUSA-N
• SMILES： C1=C(NC=N1)CC(C(=O)NC(CC(=O)N)C(=O)NC(CC2=CN=CN2)C(=O)NC(CC(=O)N)C(=O)NC(CC3=CN=CN3)C(=O)NC(CC(=O)N)C(=O)O)N

Computed Properties

• Exact Mass: 771.31608256g/mol
• Monoisotopic Mass: 771.31608256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 55
• Rotatable Bond Count: 23
• Complexity: 1440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.5
• Topological Polar Surface Area: 424Ų